Cas no 836614-72-3 (3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-N-[2-(2-pyridinyl)ethyl]-)

3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-N-[2-(2-pyridinyl)ethyl]- structure
836614-72-3 structure
Product name:3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-N-[2-(2-pyridinyl)ethyl]-
CAS No:836614-72-3
MF:C25H29FN4O2
MW:436.521769285202
CID:1811162

3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-N-[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-N-[2-(2-pyridinyl)ethyl]-
    • 3-Quinolinecarboxamide, 7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-N-[2-(2-pyridinyl)ethyl]-
    • Inchi: 1S/C25H29FN4O2/c1-2-30-16-20(25(32)28-13-11-17-8-6-7-12-27-17)24(31)19-14-21(26)22(15-23(19)30)29-18-9-4-3-5-10-18/h6-8,12,14-16,18,29H,2-5,9-11,13H2,1H3,(H,28,32)
    • InChI Key: ZYTLDQIMHOTJPN-UHFFFAOYSA-N
    • SMILES: N1(CC)C2=C(C=C(F)C(NC3CCCCC3)=C2)C(=O)C(C(NCCC2=NC=CC=C2)=O)=C1

Experimental Properties

  • Density: 1.249±0.06 g/cm3(Predicted)
  • Boiling Point: 673.4±55.0 °C(Predicted)
  • pka: 11.61±0.20(Predicted)

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